Cas no 1551755-07-7 (N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine)

• Product name: N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine
• CAS No: 1551755-07-7
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD23791216
• CID: 4781916

N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-6-methoxy-3-nitropyridin-2-amine
• N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine

• MDL： MFCD23791216
• Inchi： 1S/C9H11N3O3/c1-15-8-5-4-7(12(13)14)9(11-8)10-6-2-3-6/h4-6H,2-3H2,1H3,(H,10,11)
• InChI Key： PDYLWNHOBDMSLY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=N1)NC1CC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Topological Polar Surface Area: 80
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine

Introduction to N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine (CAS No. 1551755-07-7)

N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine, identified by its CAS number 1551755-07-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine make it a valuable scaffold for synthesizing novel molecules with potential therapeutic benefits.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique properties. The presence of a cyclopropyl group enhances the rigidity of the molecule, while the methoxy and nitro groups introduce polarity and reactivity. These features make N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has shown that compounds containing pyridine moieties often exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine suggests potential applications in these areas.

One of the most compelling aspects of N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine is its role as a building block in medicinal chemistry. The compound's structural flexibility allows for modifications that can fine-tune its biological activity. For instance, researchers have explored derivatives of this molecule to develop more potent and selective inhibitors for various targets. This adaptability makes it an attractive candidate for further investigation.

The synthesis of N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine involves a series of well-established organic reactions, including nitration, methylation, and cyclization. These steps highlight the compound's synthetic accessibility, which is crucial for large-scale production and further derivatization. The ability to produce this compound efficiently underscores its importance in both academic and industrial settings.

Recent studies have begun to uncover the mechanistic insights into how N-Cyclopropyl-6-methoxy-3-nitropyridin-2-amine interacts with biological targets. For example, researchers have investigated its potential as a kinase inhibitor, given the prevalence of pyridine-based kinase inhibitors in current pharmacotherapy. The cyclopropyl group, in particular, has been found to influence binding affinity and selectivity, making it a key focus in structure-based drug design.

The pharmaceutical industry has taken note of the promising properties of N-Cyclopropyl-6-methoxy-3-nitropyridin-2-am ine. Several companies are actively exploring its potential in preclinical studies aimed at identifying new therapeutic agents. These efforts are driven by the need for innovative compounds that can address unmet medical needs. The versatility of this scaffold suggests that it could be incorporated into diverse drug candidates across multiple therapeutic areas.

In addition to its pharmaceutical applications, N-Cyclopropyl -6-methoxy -3-nitropyridin -2-am ine has shown promise in other fields such as agrochemicals and materials science. Its unique chemical properties make it suitable for developing novel pesticides and functional materials. This broad utility underscores the importance of continued research into this compound and its derivatives.

The future directions for research on N-Cyclopropyl -6-methoxy -3-nitropyridin -2-am ine are multifaceted. Scientists are exploring new synthetic routes to improve yield and purity, as well as investigating novel derivatives to expand its biological activity profile. Collaborative efforts between academia and industry are likely to accelerate these developments, leading to faster translation from laboratory discoveries to clinical applications.

In conclusion, N-Cyclopropyl -6-methoxy -3-nitropyridin -2-am ine (CAS No. 1551755 -07 -7) is a compound with significant potential in chemical and pharmaceutical research. Its structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for developing new drugs and materials. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in future advancements.